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Compound of Interest

Compound Name: Forestine

Cat. No.: B15589352

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available public information on
the natural compound Forestine. Extensive searches for detailed experimental protocols and
specific signaling pathways related to Forestine have yielded limited results. The information
presented herein is based on the broader class of C19-diterpenoid alkaloids, and specific
biological activities and mechanisms for Forestine remain largely uninvestigated in publicly
accessible literature.

Core Chemical Identification

Forestine is a C19-diterpenoid alkaloid, a class of complex chemical compounds known for
their diverse biological activities. It was first isolated from the roots of Aconitum forrestii Stapf, a
plant belonging to the Ranunculaceae family.[1] The fundamental chemical properties of
Forestine are summarized in the table below.

Property Data

CAS Number 91794-14-8

Molecular Formula C33H47NOg

Classification C19-Diterpenoid Alkaloid
Natural Source Aconitum forrestii Stapf[1]
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Biological Context and Potential Activities

Detailed studies on the specific biological activity, pharmacology, and mechanism of action of
Forestine are not extensively reported in the scientific literature. However, based on its
classification as a C19-diterpenoid alkaloid from the genus Aconitum, some general biological
properties can be inferred as potential areas for investigation.

Aconitum alkaloids are well-documented for their potent physiological effects, which are often
tied to their interaction with the central and peripheral nervous systems, as well as the
cardiovascular system. The primary mechanism of action for many toxic Aconitum alkaloids is
the modulation of voltage-gated sodium channels.

It is important to note that without specific experimental data for Forestine, its precise
biological activities and potency relative to other C19-diterpenoid alkaloids are unknown.

Signaling Pathways: An Unexplored Frontier

As of the latest available information, specific signaling pathways modulated by Forestine
have not been elucidated. Research on the broader class of Aconitum alkaloids has indicated
potential involvement in various cellular signaling cascades, often as a downstream
consequence of ion channel modulation. However, no dedicated studies outlining a signaling
pathway for Forestine could be identified.

Due to the absence of this information, the requested visualization of signaling pathways using
Graphviz cannot be provided.

Experimental Protocols: A Need for Foundational
Research

Detailed, validated experimental protocols specifically for the study of Forestine are not
available in the public domain. The original research on Forestine focused on its isolation and
structure elucidation.[1]

Researchers interested in investigating the biological effects of Forestine would need to adapt
and optimize standard assays commonly used for the characterization of natural products and
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other C19-diterpenoid alkaloids. A generalized workflow for such an investigation is proposed

below.
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Caption: A generalized experimental workflow for the initial biological characterization of

Forestine.

Conclusion
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Forestine is a chemically defined C19-diterpenoid alkaloid with a known structure. However, its
biological properties, including its mechanism of action and the signaling pathways it may
modulate, remain a significant gap in the scientific literature. The information available on
related compounds from the Aconitum genus suggests that Forestine could possess
interesting pharmacological activities, but this requires empirical validation. Future research is
necessary to move beyond structural characterization and to explore the potential of Forestine
in various biological systems, which could be of interest to drug discovery and development
professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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